2-Phenoxy-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone

• Molecular Formula: C18H21N3O2
• Molecular Weight: 311.4 g/mol
• IUPAC Name: 2-phenoxy-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C18H21N3O2/c22-18(15-23-17-4-2-1-3-5-17)21-12-10-20(11-13-21)14-16-6-8-19-9-7-16/h1-9H,10-15H2
• InChI Key: AWRCLIJJQKKROS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=NC=C2)C(=O)COC3=CC=CC=C3

Description

2-Phenoxy-1-[4-(pyridin-4-ylmethyl)piperazin-1-yl]ethanone: is a chemical compound with the empirical formula C₁₉H₂₃N₃O₂.

• This compound features a phenoxy group (C₆H₅O) attached to a piperazine ring via a pyridinylmethyl linker. The presence of these functional groups suggests potential biological activity.

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps.

Reaction Conditions: Specific reaction conditions may vary, but typical conditions involve refluxing the reactants in an appropriate solvent (such as dichloromethane or acetonitrile) with a base (such as triethylamine) to facilitate the coupling.

Industrial Production: Information on large-scale industrial production methods for this compound is limited, but it may be synthesized using similar principles.

Chemical Reactions Analysis

Reactivity: This compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: The specific products depend on the reaction conditions, but derivatives with modified functional groups are likely.

Scientific Research Applications

Biology and Medicine: Investigations focus on its pharmacological properties, including potential as a drug candidate.

Industry: It may find use in the development of novel materials or as a building block for other compounds.

Mechanism of Action

• The exact mechanism by which this compound exerts its effects remains an active area of research.
• It likely interacts with specific molecular targets or pathways, potentially affecting cellular processes.

Comparison with Similar Compounds

Similar Compounds:

Uniqueness: The specific combination of phenoxy, pyridinylmethyl, and piperazine groups makes this compound unique.

Remember that further research and experimental validation are essential to fully understand the compound’s properties and applications.